Tetrafluorosilane;dihydrofluoride
Tetrafluorosilane;dihydrofluoride
Fluorosilicic acid appears as a colorless fuming liquid with a penetrating pungent odor. Corrosive to metals and tissue. Both the fumes and very short contact with the liquid can cause severe and painful burns. Used in water fluoridation, in hardening cement and ceramics, as a wood preservative.
Brand Name:
Vulcanchem
CAS No.:
16961-83-4
VCID:
VC21030593
InChI:
InChI=1S/F6Si/c1-7(2,3,4,5)6/q-2/p+2
SMILES:
F.F.F[Si](F)(F)F
Molecular Formula:
F6Si.2H
H2SiF6
F6H2Si
H2SiF6
F6H2Si
H2SiF6
F6H2Si
H2SiF6
F6H2Si
Molecular Weight:
144.091 g/mol
Tetrafluorosilane;dihydrofluoride
CAS No.: 16961-83-4
Cat. No.: VC21030593
Molecular Formula: F6Si.2H
H2SiF6
F6H2Si
H2SiF6
F6H2Si
Molecular Weight: 144.091 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Fluorosilicic acid appears as a colorless fuming liquid with a penetrating pungent odor. Corrosive to metals and tissue. Both the fumes and very short contact with the liquid can cause severe and painful burns. Used in water fluoridation, in hardening cement and ceramics, as a wood preservative. |
|---|---|
| CAS No. | 16961-83-4 |
| Molecular Formula | F6Si.2H H2SiF6 F6H2Si H2SiF6 F6H2Si |
| Molecular Weight | 144.091 g/mol |
| IUPAC Name | hexafluorosilicon(2-);hydron |
| Standard InChI | InChI=1S/F6Si/c1-7(2,3,4,5)6/q-2/p+2 |
| Standard InChI Key | OHORFAFFMDIQRR-UHFFFAOYSA-P |
| SMILES | F.F.F[Si](F)(F)F |
| Canonical SMILES | [H+].[H+].F[Si-2](F)(F)(F)(F)F |
| Boiling Point | 212 °F at 760 mmHg (water) approx. (USCG, 1999) |
| Melting Point | -4 °F (USCG, 1999) |
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